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Compound of Interest

Compound Name:
1,5-Dibromo-3-ethyl-2-

iodobenzene

Cat. No.: B6336928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety, handling, and

physicochemical properties of 1,5-Dibromo-3-ethyl-2-iodobenzene (CAS No. 1160573-80-7).

Due to the limited availability of experimental data, this document incorporates predicted values

from computational models to offer as complete a profile as possible for research and

development applications.

Chemical Identity and Properties
1,5-Dibromo-3-ethyl-2-iodobenzene is a halogenated aromatic compound with the molecular

formula C₈H₇Br₂I. Its structure features a benzene ring substituted with two bromine atoms,

one iodine atom, and one ethyl group.

Table 1: Physicochemical Data for 1,5-Dibromo-3-ethyl-2-iodobenzene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b6336928?utm_src=pdf-interest
https://www.benchchem.com/product/b6336928?utm_src=pdf-body
https://www.benchchem.com/product/b6336928?utm_src=pdf-body
https://www.benchchem.com/product/b6336928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6336928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1160573-80-7 Safety Data Sheet

Molecular Formula C₈H₇Br₂I Safety Data Sheet

Molecular Weight 417.85 g/mol Calculated

Appearance No data available -

Melting Point Predicted: 50-90 °C Computational Prediction

Boiling Point Predicted: 330-370 °C Computational Prediction

Density Predicted: 2.2-2.4 g/cm³ Computational Prediction

Solubility in Water
No data available (Expected to

be low)
Safety Data Sheet

Safety and Hazard Information
As with any chemical compound, 1,5-Dibromo-3-ethyl-2-iodobenzene should be handled with

care in a well-ventilated laboratory setting, utilizing appropriate personal protective equipment

(PPE). The available Safety Data Sheet (SDS) indicates a lack of specific toxicological data.

Therefore, it is prudent to treat this compound as potentially hazardous.

Table 2: Hazard Identification and Precautionary Statements
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Acute Toxicity

(Oral)
GHS07 Warning

H302: Harmful if

swallowed.

(Predicted)

P264, P270,

P301+P312,

P501

Skin

Corrosion/Irritatio

n

GHS07 Warning

H315: Causes

skin irritation.

(Predicted)

P264, P280,

P302+P352,

P332+P313,

P362+P364

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes

serious eye

irritation.

(Predicted)

P280,

P305+P351+P33

8, P337+P313

Specific Target

Organ Toxicity
GHS07 Warning

H335: May

cause respiratory

irritation.

(Predicted)

P261, P271,

P304+P340,

P312,

P403+P233,

P501

Note: Hazard statements and precautionary measures are based on predictions for structurally

similar compounds and should be treated as a guideline in the absence of experimental data.

First Aid Measures:
If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. If skin irritation occurs, get medical advice/attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.
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Experimental Protocols
General Analytical Methods for Halogenated Benzenes
While a specific analytical method for 1,5-Dibromo-3-ethyl-2-iodobenzene has not been

documented in publicly available literature, general methods for halogenated benzenes can be

adapted. These typically involve chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a standard and highly effective

method for the separation and identification of halogenated organic compounds.[1] A non-

polar or mid-polarity capillary column would likely be suitable for separation. The mass

spectrometer allows for confirmation of the molecular weight and fragmentation pattern,

aiding in structural elucidation.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a C18

column and a mobile phase consisting of a mixture of water and an organic solvent (e.g.,

acetonitrile or methanol) can also be used for the analysis of halogenated aromatic

compounds.[2] UV detection is typically employed.[2]
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Caption: General analytical workflow for halogenated benzenes.

Conceptual Synthesis Pathway
A specific, peer-reviewed synthesis protocol for 1,5-Dibromo-3-ethyl-2-iodobenzene is not

readily available. However, a plausible synthetic route can be conceptualized based on

established organic chemistry principles for the functionalization of aromatic rings. A potential

starting material could be 1,3-dibromo-5-ethylbenzene, which would then undergo iodination.
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1,3-Dibromo-5-ethylbenzene Iodination Reaction
(e.g., with NIS or I₂/oxidant) 1,5-Dibromo-3-ethyl-2-iodobenzene

Click to download full resolution via product page

Caption: A conceptual synthesis pathway.

Biological Activity and Drug Development
Applications
There is currently no publicly available information detailing the biological activity, signaling

pathways, or specific applications of 1,5-Dibromo-3-ethyl-2-iodobenzene in drug

development. Halogenated benzene derivatives are a broad class of compounds with diverse

biological activities, and as such, this molecule could be of interest as a scaffold or intermediate

in medicinal chemistry. Further research is required to elucidate any potential therapeutic

applications.

Handling and Storage
Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and

eye/face protection. Avoid contact with skin and eyes. Avoid formation of dust and aerosols.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Disposal Considerations
Dispose of this compound and its container in accordance with local, regional, national, and

international regulations. Do not allow it to enter the environment.

Disclaimer: This document is intended for informational purposes only and is based on the

limited data available. It is not a substitute for a formal Safety Data Sheet (SDS) and should not

be used as the sole basis for safety and handling decisions. Researchers should always

consult the most up-to-date SDS from the supplier and conduct a thorough risk assessment

before using this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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